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Compound of Interest

Compound Name: Pent-3-yn-2-one

Cat. No.: B1595052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Pent-3-yn-2-one (CAS Number:

7299-55-0), a reactive chemical intermediate. The document details its chemical identity,

physical properties, and critical safety information essential for laboratory handling. A plausible

experimental protocol for its synthesis via the oxidation of Pent-3-yn-2-ol is presented,

alongside a corresponding experimental workflow diagram. Currently, there is no publicly

available information on the specific biological activity or signaling pathways associated with

Pent-3-yn-2-one. Therefore, this guide focuses on the chemical and safety aspects of the

compound, providing a foundation for its potential use in synthetic chemistry and drug

discovery as a building block for more complex molecules.

Chemical Identity and Properties
Pent-3-yn-2-one is a ketone with a terminal alkyne functional group, making it a versatile

reagent in organic synthesis. Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 7299-55-0 [1][2]

Molecular Formula C₅H₆O [1]

Molecular Weight 82.10 g/mol [1]

IUPAC Name Pent-3-yn-2-one

Synonyms
3-Pentyn-2-one, Methyl 2-

butynoate
[2]

Physical Form Liquid

Boiling Point 105.1 °C at 760 mmHg [2]

Density 0.897 g/cm³ [2]

Flash Point 27.3 °C [2]

Vapor Pressure 29.9 mmHg at 25 °C [2]

Safety and Handling
Pent-3-yn-2-one is classified as a hazardous substance and requires careful handling in a

laboratory setting.

GHS Hazard Classification
Flammable Liquids: Category 3

Acute Toxicity, Oral: Category 4

Acute Toxicity, Dermal: Category 4

Acute Toxicity, Inhalation: Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 1
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard and Precautionary Statements
Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed), H312

(Harmful in contact with skin), H315 (Causes skin irritation), H318 (Causes serious eye

damage), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).

Precautionary Statements: A comprehensive list of precautionary statements can be found

on the supplier's safety data sheet and includes measures such as P210 (Keep away from

heat, hot surfaces, sparks, open flames and other ignition sources. No smoking), P280

(Wear protective gloves/protective clothing/eye protection/face protection), and

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Recommended Handling Procedures
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Ground all equipment to prevent static discharge.

Keep away from incompatible materials such as strong oxidizing agents.

In case of accidental release, follow emergency procedures for flammable and toxic liquids.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Pent-3-yn-2-one are not

readily available in the searched literature, a plausible and common method is the oxidation of

the corresponding secondary alcohol, Pent-3-yn-2-ol. Reagents such as pyridinium

chlorochromate (PCC) or an oxidizing agent like chromic anhydride in glacial acetic acid are

suitable for this transformation as they can oxidize secondary alcohols to ketones.[3]
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Synthesis of Pent-3-yn-2-one via Oxidation of Pent-3-yn-
2-ol
Materials:

Pent-3-yn-2-ol

Pyridinium chlorochromate (PCC)

Dichloromethane (anhydrous)

Silica gel

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous solution of NaCl)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve Pent-3-yn-2-ol (1.0 equivalent) in anhydrous dichloromethane.

Addition of Oxidizing Agent: To the stirred solution, add pyridinium chlorochromate (PCC)

(approximately 1.5 equivalents) portion-wise at room temperature. The addition should be

done carefully to control any potential exotherm.
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Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material (Pent-3-yn-2-ol) is

consumed.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a

pad of silica gel to remove the chromium salts. Wash the silica gel pad with additional diethyl

ether.

Aqueous Wash: Combine the organic filtrates and transfer them to a separatory funnel.

Wash the organic layer sequentially with a saturated aqueous solution of sodium

bicarbonate, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Pent-
3-yn-2-one.

Characterization: Characterize the final product by spectroscopic methods such as ¹H NMR,

¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations
Experimental Workflow for the Synthesis of Pent-3-yn-2-
one
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Caption: Experimental workflow for the synthesis of Pent-3-yn-2-one.
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Logical Relationship for Potential Application
Given the absence of specific biological data for Pent-3-yn-2-one, a signaling pathway

diagram cannot be constructed. However, as a reactive intermediate, its logical application in

drug discovery would be as a building block for the synthesis of more complex, potentially

bioactive molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. pent-3-yn-2-one｜lookchem [lookchem.com]

3. The best reagent to convert pent - 3 - en - 2 - ol and pent - 3 - en - askIITians
[askiitians.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Pent-3-yn-2-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595052#cas-number-and-safety-data-for-pent-3-yn-
2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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